Cas no 1398065-47-8 (2,4-Dichlorotoluene-3,5,6-d3)
2,4-Dichlorotoluene-3,5,6-d3 Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dichlorotoluene-3,5,6-d3
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- Inchi: 1S/C7H6Cl2/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
- InChI Key: FUNUTBJJKQIVSY-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(Cl)C([H])=C([H])C=1C
2,4-Dichlorotoluene-3,5,6-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D207567-10mg |
2,4-Dichlorotoluene-3,5,6-d3 |
1398065-47-8 | 10mg |
$ 64.00 | 2023-09-08 | ||
| TRC | D207567-50mg |
2,4-Dichlorotoluene-3,5,6-d3 |
1398065-47-8 | 50mg |
$87.00 | 2023-05-18 | ||
| TRC | D207567-100mg |
2,4-Dichlorotoluene-3,5,6-d3 |
1398065-47-8 | 100mg |
$115.00 | 2023-05-18 |
2,4-Dichlorotoluene-3,5,6-d3 Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2,4-Dichlorotoluene-3,5,6-d3
Latest Research Insights on 1398065-47-8 and 2,4-Dichlorotoluene-3,5,6-d3 in Chemical Biomedicine
The chemical compound 1398065-47-8 and its deuterated analog, 2,4-Dichlorotoluene-3,5,6-d3, have recently garnered significant attention in the field of chemical biomedicine due to their potential applications in drug development and metabolic studies. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, characterization, and biological relevance.
Recent studies have highlighted the role of 2,4-Dichlorotoluene-3,5,6-d3 as a stable isotope-labeled internal standard in mass spectrometry-based assays. Its deuterated form enhances analytical precision by minimizing interference from endogenous compounds, making it invaluable for pharmacokinetic and metabolic stability studies. Researchers have successfully employed this compound in tracing metabolic pathways of chlorinated aromatic hydrocarbons, shedding light on their environmental and toxicological impacts.
In parallel, investigations into 1398065-47-8 have revealed its potential as a scaffold for novel kinase inhibitors. Structural-activity relationship (SAR) studies demonstrate that modifications at specific positions of this compound can significantly enhance binding affinity to target proteins involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported a derivative of 1398065-47-8 exhibiting nanomolar potency against JAK3 kinases, suggesting its promise for autoimmune disease therapeutics.
Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been pivotal in characterizing these compounds. For instance, the isotopic purity of 2,4-Dichlorotoluene-3,5,6-d3 was confirmed to exceed 98% in recent quality control assessments, ensuring reliability for quantitative applications. Similarly, X-ray crystallography of 1398065-47-8 complexes has provided atomic-level insights into its binding modes, facilitating rational drug design.
Emerging applications also explore the environmental fate of these compounds. A 2024 Environmental Science & Technology paper utilized 2,4-Dichlorotoluene-3,5,6-d3 to track degradation products in soil microcosms, revealing previously unknown biodegradation pathways. This work underscores the dual utility of such compounds in both pharmaceutical and environmental sciences.
Future research directions include optimizing synthetic routes for 1398065-47-8 derivatives to improve yield and scalability, as well as expanding the use of deuterated analogs in clinical biomarker discovery. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications within the next five years.
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